Cas no 78432-19-6 (Pyrene, dinitro-)

• Product Name: Pyrene, dinitro-
• CAS No: 78432-19-6
• MF: C₁₆H₈N₂O₄
• MW: 292.245723724365
• CID: 573074
• PubChem ID: 3033659
• Update Time: 2025-04-19

Pyrene, dinitro- Chemical and Physical Properties

Names and Identifiers

• Pyrene, dinitro-
• 1,2-dinitropyrene
• DINITROPYRENE
• pyrene, 1,2-dinitro-
• 78432-19-6
• SCHEMBL898759
• DTXSID30229080

• Inchi： 1S/C16H8N2O4/c19-17(20)13-8-11-5-4-9-2-1-3-10-6-7-12(15(11)14(9)10)16(13)18(21)22/h1-8H
• InChI Key： PEOXEBCFEGFKKE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC2=CC=C3C=CC=C4C=CC=1C2=C43)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 292.048407
• Monoisotopic Mass: 292.048407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6
• XLogP3: 4.7

Experimental Properties

• Density: 1.574
• Boiling Point: 537.5°C at 760 mmHg
• Flash Point: 275.7°C
• Refractive Index: 1.887